molecular formula C19H14ClN3O3S B2487122 2-Amino-4-(2-chlorophenyl)-6-methyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide CAS No. 893290-32-9

2-Amino-4-(2-chlorophenyl)-6-methyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

Cat. No. B2487122
CAS RN: 893290-32-9
M. Wt: 399.85
InChI Key: LIUJINGOLYIELE-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves the reaction of 4-methoxynaphthalen-1-ol, 2,3-dichlorobenzaldehyde, and malononitrile in an ethanolic piperidine solution under microwave irradiation .

Molecular Structure Analysis

The compound’s molecular structure includes a dichlorophenyl group, a methoxy group, and a pyrano ring. The 1H NMR spectra reveal characteristic peaks corresponding to different protons in the molecule .
  • Chemical Reactions Analysis

    • Hydrolysis : Investigating the hydrolysis of alkyl 1-R-4-hydroxy-2,3-dichlorophenyl-6-methoxy-4H-benzo[h]chromene-3-carbonitrile 5,5-dioxide could provide insights into its reactivity .
    • Salt Formation : Further studies on salt formation and its impact on the compound’s chemical behavior are warranted .
  • properties

    IUPAC Name

    2-amino-4-(2-chlorophenyl)-6-methyl-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
    Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    InChI

    InChI=1S/C19H14ClN3O3S/c1-23-15-9-5-3-7-12(15)17-18(27(23,24)25)16(13(10-21)19(22)26-17)11-6-2-4-8-14(11)20/h2-9,16H,22H2,1H3
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    InChI Key

    LIUJINGOLYIELE-UHFFFAOYSA-N
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Canonical SMILES

    CN1C2=CC=CC=C2C3=C(S1(=O)=O)C(C(=C(O3)N)C#N)C4=CC=CC=C4Cl
    Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Molecular Formula

    C19H14ClN3O3S
    Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Molecular Weight

    399.9 g/mol
    Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

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